molecular formula C20H20N4O5S B2932043 (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate CAS No. 454668-37-2

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate

Cat. No. B2932043
CAS RN: 454668-37-2
M. Wt: 428.46
InChI Key: ODWHRWSEZSGEMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a benzotriazine ring, which is a type of heterocyclic aromatic organic compound. This ring structure is part of many pharmaceuticals and agrochemicals . The compound also contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products .


Molecular Structure Analysis

The benzotriazine ring and the piperidine ring in the compound are likely to contribute to its overall molecular structure. These rings can participate in various interactions like hydrogen bonding, pi stacking, and dipole-dipole interactions .


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. Benzotriazines are known to undergo reactions like hydrolysis, reduction, and substitution . Piperidines can undergo reactions like N-alkylation, N-acylation, and ring-opening reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like polarity, solubility, melting point, boiling point, and stability would need to be determined experimentally .

Scientific Research Applications

Synthesis and Biological Evaluation

  • A series of compounds related to "(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate" have been synthesized and evaluated for their biological activities. For instance, derivatives of 1,3,4-oxadiazole bearing compounds, including those with piperidin-1-ylsulfonyl moieties, were synthesized and showed moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

  • Another study focused on the synthesis of novel 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted phenyl-1,3,4-oxadiazoles. These compounds exhibited significant antibacterial and moderate antifungal activities, highlighting the potential of benzotriazin-3-yl and piperidin-1-ylsulfonyl moieties in developing antimicrobial agents (Vankadari et al., 2013).

Mechanistic Insights and Antileukemic Activity

  • The synthesis of related compounds and their evaluation against leukemia cell lines revealed potential anti-leukemic activities. For example, a compound exhibiting cytotoxic potential against leukemia cell lines was synthesized, characterized, and its crystal structure was determined (Guillon et al., 2018). This suggests that the structural moieties similar to "(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate" could play a role in the design of anti-leukemic drugs.

Mechanism of Action

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Some benzotriazine and piperidine derivatives can be irritating to the eyes, respiratory system, and skin .

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis process, and investigating its mechanism of action. It could also involve studying its physical and chemical properties in more detail .

properties

IUPAC Name

(4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N4O5S/c25-19-17-6-2-3-7-18(17)21-22-24(19)14-29-20(26)15-8-10-16(11-9-15)30(27,28)23-12-4-1-5-13-23/h2-3,6-11H,1,4-5,12-14H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODWHRWSEZSGEMA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OCN3C(=O)C4=CC=CC=C4N=N3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N4O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.